Cas no 77206-98-5 (BENZOIC ACID, 5-FLUORO-2-NITRO-, 2-METHOXYETHYL ESTER)

• Product Name: BENZOIC ACID, 5-FLUORO-2-NITRO-, 2-METHOXYETHYL ESTER
• CAS No: 77206-98-5
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 3391368
• PubChem ID: 61949092
• Update Time: 2025-04-21

BENZOIC ACID, 5-FLUORO-2-NITRO-, 2-METHOXYETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-FLUORO-2-NITRO-, 2-METHOXYETHYL ESTER
• 77206-98-5
• AKOS011223473
• DTXSID901215772

• Inchi： 1S/C10H10FNO5/c1-16-4-5-17-10(13)8-6-7(11)2-3-9(8)12(14)15/h2-3,6H,4-5H2,1H3
• InChI Key： ZWUAPZHBSLAEQA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OCCOC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05430058Da
• Monoisotopic Mass: 243.05430058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų